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Compound of Interest

Compound Name: Succinic acid-13C4

Cat. No.: B1316312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for

Succinic acid-13C4. The information presented herein is compiled from various safety data

sheets and chemical information resources to ensure a comprehensive understanding for

laboratory personnel. While Succinic acid-13C4 is a stable, isotopically labeled compound, it

is imperative to handle it with the same precautions as its unlabeled counterpart, Succinic Acid,

due to their identical chemical reactivity.

Chemical Identification and Properties
Succinic acid-13C4 is a stable isotope-labeled form of succinic acid, a naturally occurring

dicarboxylic acid. It is primarily used as a tracer or an internal standard in metabolic research

and quantitative analysis by mass spectrometry.
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Property Value Reference

Chemical Name Succinic acid-13C4 [1]

Synonyms
Butanedioic acid-13C4,

Wormwood acid-13C4
[1][2]

CAS Number 201595-67-7 [1][3][4]

Molecular Formula ¹³C₄H₆O₄ [1]

Molecular Weight 122.06 g/mol [3][4]

Appearance
White solid/crystals or

crystalline powder
[3][5]

Melting Point 187-190 °C [1][3]

Boiling Point 235 °C [1][3]

Solubility

Soluble in water, methanol,

ethanol, ethyl ether, and

acetone. Insoluble in toluene

and benzene.

[1][5]

Storage Temperature

Room temperature, in a dry,

well-ventilated place away

from light and moisture.

[2][3][4][6]

Hazard Identification and Safety Precautions
Succinic acid-13C4 is classified as a hazardous substance. The primary hazard is serious eye

damage. Adherence to safety guidelines is crucial to prevent exposure and ensure a safe

laboratory environment.
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Hazard Identification Details Reference

GHS Pictogram GHS05 (Corrosion) [3]

Signal Word Danger [3]

Hazard Statements
H318: Causes serious eye

damage.
[3]

Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3]

General Handling Workflow
The following diagram illustrates the recommended workflow for the safe handling of Succinic
acid-13C4 from receipt to disposal.
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Safe Handling Workflow for Succinic acid-13C4

Receiving and Storage

Handling and Use

Waste Management and Disposal

Receive Shipment

Inspect Container for Damage

Visually Check

Store in a Cool, Dry, Well-Ventilated Area

If Intact

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in a Ventilated Enclosure

Prepare Solution in Fume Hood

Conduct Experiment

Decontaminate Glassware

Collect Waste in Labeled Container

Dispose According to Institutional and Local Regulations
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Caption: Workflow for safe handling of Succinic acid-13C4.
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Experimental Protocols: Safe Handling Procedures
Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles that are tested and approved under

appropriate government standards such as NIOSH (US) or EN 166 (EU).[7]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

contact.[8]

Body Protection: Wear a lab coat or other protective clothing. Long-sleeved clothing is

recommended.[6]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[6]

Handling
Handle in a well-ventilated area, preferably in a chemical fume hood to avoid dust formation

and inhalation.[6][9]

Avoid contact with skin, eyes, and clothing.[9]

Wash hands thoroughly after handling.[9]

Keep away from sources of ignition.[9]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong alkalis.

[10]

Accidental Release and First Aid Measures
Accidental Release

Small Spills: Dampen the solid spill with water to prevent dusting, then sweep or vacuum up

the material and place it in a suitable container for disposal.[6][11]
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Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and then collect the material for disposal.

Avoid allowing the substance to enter drains.[8]

First Aid Measures
The following diagram outlines the appropriate first aid response in case of exposure.

First Aid Measures for Succinic acid-13C4 Exposure

Routes of Exposure

First Aid Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately rinse with plenty of water for at least 15 minutes.
Remove contact lenses. Seek immediate medical attention.

Wash off with plenty of water.
Remove contaminated clothing.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Do NOT induce vomiting. Seek medical advice.

Click to download full resolution via product page

Caption: First aid procedures for exposure to Succinic acid-13C4.

Toxicological and Ecological Information
While specific toxicological studies on Succinic acid-13C4 are not readily available, the

toxicological properties are considered to be the same as unlabeled succinic acid.
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Toxicity Data (for
unlabeled Succinic Acid)

Value Reference

Acute Oral Toxicity (LD50) 2,260 mg/kg (Rat) [10]

Skin Corrosion/Irritation Not classified as a skin irritant. [8]

Serious Eye Damage/Irritation Causes serious eye damage. [8]

Persistence and Degradability

Readily biodegradable.

Soluble in water, persistence is

unlikely.

[6][7]

Toxicity to Fish (LC50) > 100 mg/l (96 h, Danio rerio) [7]

Toxicity to Daphnia (EC50)
> 100 mg/l (48 h, Daphnia

magna)
[7]

Disposal Considerations
Dispose of waste material in accordance with local, regional, and national regulations.[6]

Do not empty into drains.[6]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[6]

This technical guide is intended to provide comprehensive safety and handling information for

Succinic acid-13C4. It is essential for all personnel to read and understand this information

before working with this compound. Always refer to the specific Safety Data Sheet (SDS)

provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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